Cas no 256499-19-1 (1-(2-Fluorobenzyl)-1H-pyrazolo3,4-bpyridine-3-carboximidamide Hydrochloride)

• Product Name: 1-(2-Fluorobenzyl)-1H-pyrazolo3,4-bpyridine-3-carboximidamide Hydrochloride
• CAS No: 256499-19-1
• MF: C₁₄H₁₃ClFN₅
• MW: 305.737924337387
• MDL: MFCD18432772
• CID: 830557
• PubChem ID: 57415844
• Update Time: 2025-05-20

1-(2-Fluorobenzyl)-1H-pyrazolo3,4-bpyridine-3-carboximidamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carboximidamide hydrochloride
• 1-(2-Fluoro-benzyl)-1H-pyrazolo[3,4-b]pyridine-3-carboxamidine hydrochloride
• 1-[(2-Fluorophenyl)methyl]-1h-pyrazolo[3,4-b]pyridine-3-carboximidamide hydrochloride
• 4-(4-Ethyl-1-piperazinyl)-3-fluoro-benzenamine
• AK136213
• FT-0684907
• KB-63834
• PB15365
• RP07736
• SureCN174837
• 1H-Pyrazolo[3,4-b]pyridine-3-carboximidamide,1-[(2-fluorophenyl)methyl]-, monohydrochloride
• 1-[(2-Fluorophenyl)methyl]-1H-pyrazolo[3,4-b]pyridine-3-carboximidamide monohydrochloride
• C14H13ClFN5
• 1-(2-Fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carboxamidine hydrochloride
• DQASIYVADJWVLY-UHFFFAOYSA-N
• AMPD00054
• BCP11329
• 1-(2-Fluorobenzyl)-1H-pyrazolo3,4-bpyridine-3-carboximidamide Hydrochloride
• 1-(2-fluorobenzyl)1H-pyrazolo[3,4-b]pyridine-3-carboxamidine hydrochloride
• XYE7RAW43K
• SY033502
• 256499-19-1
• 1-[(2-Fluorophenyl)methyl]-1H-pyrazolo[3,4-b]pyridine-3-carboximidamide--hydrogen chloride (1/1)
• DTXSID70725536
• MFCD18432772
• CS-0052909
• 1H-PYRAZOLO[3,4-B]PYRIDINE-3-CARBOXIMIDAMIDE, 1-[(2-FLUOROPHENYL)METHYL]-, HYDROCHLORIDE (1:1)
• AKOS015949551
• Fluoro-benzyl)-1H-pyrazolo[3,4-B]pyridine-3-carboxamidine hydrochloride
• DB-354256
• 1-(2-Fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carboximidamidehydrochloride
• 1-[(2-fluorophenyl)methyl]pyrazolo[3,4-b]pyridine-3-carboximidamide hydrochloride
• GS-6527
• AC-27744
• 1-(2-Fluoro-benzyl)-1h-pyrazolo[3,4-b]pyridine-3-carboxamidine HCl
• SCHEMBL174837

• MDL： MFCD18432772
• Inchi： 1S/C14H12FN5.ClH/c15-11-6-2-1-4-9(11)8-20-14-10(5-3-7-18-14)12(19-20)13(16)17;/h1-7H,8H2,(H3,16,17);1H
• InChI Key： DQASIYVADJWVLY-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=CC=1CN1C2C(=CC=CN=2)C(C(=N)N)=N1

Computed Properties

• Exact Mass: 305.0843513g/mol
• Monoisotopic Mass: 305.0843513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6

1-(2-Fluorobenzyl)-1H-pyrazolo3,4-bpyridine-3-carboximidamide Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature(BD257781)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 1-(2-Fluorobenzyl)-1H-pyrazolo3,4-bpyridine-3-carboximidamide Hydrochloride

1-(2-Fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carboximidamide Hydrochloride: A Comprehensive Overview

The compound with CAS No. 256499-19-1, known as 1-(2-Fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carboximidamide Hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development. In this article, we will delve into its structural characteristics, synthesis methods, pharmacological properties, and recent advancements in its research.

1-(2-Fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carboximidamide Hydrochloride is a heterocyclic compound that combines a pyrazolo[3,4-b]pyridine core with a 2-fluorobenzyl group and a carboximidamide moiety. The pyrazolo[3,4-b]pyridine ring system is a fused bicyclic structure consisting of a pyrazole ring fused to a pyridine ring. This arrangement imparts unique electronic properties to the molecule, making it an attractive candidate for various chemical and biological applications. The presence of the 2-fluorobenzyl group introduces additional electronic and steric effects, further modulating the compound's reactivity and bioavailability.

Recent studies have highlighted the importance of pyrazolo[3,4-b]pyridine derivatives in medicinal chemistry. These compounds are known for their ability to interact with various biological targets, including kinases, proteases, and ion channels. The incorporation of the carboximidamide group in this compound adds another layer of functionality, potentially enhancing its ability to form hydrogen bonds with biological macromolecules. This feature is particularly valuable in drug design, where hydrogen bonding plays a critical role in molecular recognition and binding affinity.

The synthesis of 1-(2-Fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carboximidamide Hydrochloride involves a series of well-established organic reactions. The starting material typically involves the preparation of the pyrazolo[3,4-b]pyridine core through cyclization reactions. Subsequent steps may include nucleophilic substitutions or coupling reactions to introduce the 2-fluorobenzyl group and the carboximidamide moiety. The hydrochloride salt form is often obtained by protonation of the amide group under acidic conditions.

One of the most promising aspects of this compound lies in its potential as a lead molecule for drug development. Recent research has demonstrated that pyrazolo[3,4-b]pyridine derivatives exhibit potent inhibitory activity against several disease-related enzymes. For instance, studies have shown that these compounds can inhibit kinase activity associated with cancer progression. The fluorobenzyl group in this compound may further enhance its selectivity and potency by fine-tuning its interaction with the active site of target enzymes.

In addition to its enzymatic activity, 1-(2-Fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carboximidamide Hydrochloride has also been investigated for its ability to modulate ion channels. Ion channels are critical for various physiological processes, including neuronal signaling and muscle contraction. Dysregulation of these channels has been implicated in numerous diseases, such as epilepsy and chronic pain. The ability of this compound to target ion channels makes it a valuable tool for exploring new therapeutic strategies.

From an analytical standpoint, the characterization of this compound relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the molecular structure and purity of the compound. Furthermore, computational chemistry tools such as molecular docking simulations have been employed to predict the binding modes of this compound with various biological targets.

Looking ahead, ongoing research aims to optimize the pharmacokinetic properties of 1-(2-Fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carboximidamide Hydrochloride. Improving its bioavailability while maintaining its potency is crucial for advancing it into preclinical studies. Researchers are exploring strategies such as modifying the substituent groups or employing prodrug approaches to enhance its stability and absorption in vivo.

In conclusion, CAS No. 256499-19-1, or 1-(2-Fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carboximidamide Hydrochloride, represents a cutting-edge chemical entity with significant potential in drug discovery and development. Its unique structural features and promising pharmacological properties make it an exciting subject for further research. As advancements in synthetic chemistry and computational modeling continue to evolve, this compound is poised to play a pivotal role in addressing unmet medical needs across various therapeutic areas.